Cas no 1247197-57-4 (1-(bromomethyl)-1-(hexyloxy)cyclopentane)

• Product Name: 1-(bromomethyl)-1-(hexyloxy)cyclopentane
• CAS No: 1247197-57-4
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 5949995
• PubChem ID: 62108342
• Update Time: 2025-06-10

1-(bromomethyl)-1-(hexyloxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-(bromomethyl)-1-(hexyloxy)-
• 1-(Bromomethyl)-1-(hexyloxy)cyclopentane
• AKOS011387898
• 1247197-57-4
• CS-0297579
• EN300-1134320
• 1-(bromomethyl)-1-(hexyloxy)cyclopentane

• Inchi： 1S/C12H23BrO/c1-2-3-4-7-10-14-12(11-13)8-5-6-9-12/h2-11H2,1H3
• InChI Key： BGBLHEGEKKJTDP-UHFFFAOYSA-N
• SMILES： C1(CBr)(OCCCCCC)CCCC1

Computed Properties

• Exact Mass: 262.09323g/mol
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 291.2±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(hexyloxy)cyclopentane

Introduction to 1-(Bromomethyl)-1-(Hexyloxy)cyclopentane (CAS No. 1247197-57-4)

1-(Bromomethyl)-1-(hexyloxy)cyclopentane (CAS No. 1247197-57-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound is characterized by its cyclopentane ring, bromomethyl group, and hexyloxy substituent, which collectively confer it with a range of interesting chemical properties and potential applications.

The bromomethyl group in 1-(bromomethyl)-1-(hexyloxy)cyclopentane serves as a reactive site for various chemical transformations, making it an attractive starting material for the synthesis of more complex molecules. The presence of the hexyloxy substituent imparts solubility and stability, which are crucial for many synthetic processes and applications. These features have led to its use in the development of novel pharmaceuticals, functional materials, and advanced chemical intermediates.

Recent research has highlighted the potential of 1-(bromomethyl)-1-(hexyloxy)cyclopentane in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent anti-inflammatory agents. The bromomethyl group facilitates the introduction of various functional groups, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability.

In the realm of materials science, 1-(bromomethyl)-1-(hexyloxy)cyclopentane has shown promise as a building block for the creation of advanced polymers and coatings. Its unique structure allows for the formation of polymers with tailored mechanical and thermal properties. A notable example is its use in the synthesis of polymeric materials with enhanced barrier properties, which are essential for applications in packaging and protective coatings.

The versatility of 1-(bromomethyl)-1-(hexyloxy)cyclopentane extends to its use in organic synthesis as a versatile reagent. The bromomethyl group can undergo various reactions such as nucleophilic substitution, coupling reactions, and radical processes. This makes it an invaluable tool for synthetic chemists aiming to construct complex molecular architectures. Recent advancements in catalytic methods have further expanded its utility by enabling more efficient and selective transformations.

In addition to its synthetic applications, 1-(bromomethyl)-1-(hexyloxy)cyclopentane has been explored for its potential in drug discovery and development. Its ability to serve as a scaffold for the introduction of diverse functional groups has led to its use in high-throughput screening campaigns aimed at identifying new lead compounds. Researchers have reported that derivatives of this compound exhibit promising biological activities against various targets, including enzymes and receptors involved in disease pathways.

The safety profile of 1-(bromomethyl)-1-(hexyloxy)cyclopentane is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols.

In conclusion, 1-(bromomethyl)-1-(hexyloxy)cyclopentane (CAS No. 1247197-57-4) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique structural features make it an invaluable reagent and intermediate for the development of novel compounds and materials with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.